Cas no 2224363-33-9 (1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one)

• Product Name: 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one
• CAS No: 2224363-33-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5415082
• PubChem ID: 136572455
• Update Time: 2025-10-29

1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-(prop-2-enoyl)piperazin-2-one
• 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one
• EN300-6717163
• 2224363-33-9
• Z3488643941
• AKOS034128787

• Inchi： 1S/C9H14N2O2/c1-4-8(12)11-6-9(13)10(3)5-7(11)2/h4,7H,1,5-6H2,2-3H3
• InChI Key： SPBGZCSWGTYUSR-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C=C)=O)C(C)CN1C

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.6Ų

Additional information on 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one

Introduction to 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one (CAS No: 2224363-33-9)

1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. With the CAS number 2224363-33-9, this molecule represents a fascinating derivative of piperazine, featuring an acrylate moiety and methyl substituents that contribute to its distinct reactivity and potential biological activity. The compound's molecular structure, characterized by a rigid piperazine ring and an unsaturated alkenyl side chain, positions it as a valuable scaffold for further chemical modifications and functionalization.

The synthesis of 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one involves a series of well-established organic reactions, including condensation and polymerization processes that highlight the compound's versatility. The presence of the prop-2-enoyl group introduces a reactive site that can participate in various chemical transformations, such as Michael additions, Diels-Alder reactions, and cross-coupling processes. These reactivity patterns make the compound particularly useful in the development of novel synthetic methodologies and in the construction of complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. The structural features of 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one suggest that it may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and other therapeutic areas. Preliminary studies have indicated that derivatives of this compound may interact with specific biological targets, potentially leading to the discovery of new therapeutic agents. The acrylate functionality, in particular, has been shown to enhance bioavailability and target specificity in certain drug candidates.

The compound's stability under various conditions makes it a promising candidate for industrial applications as well. Researchers have been investigating its behavior under different storage conditions and its compatibility with various solvents, which are critical factors for pharmaceutical formulations. Additionally, the environmental impact of 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one has been assessed in terms of biodegradability and toxicity, ensuring that its use aligns with sustainable chemistry principles.

One of the most exciting aspects of 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one is its potential as a building block for drug discovery. The combination of the piperazine core with an acrylate group provides a versatile platform for medicinal chemists to design molecules with tailored biological activities. For instance, modifications at the methyl substituents or the prop-2-enoyl group could lead to compounds with enhanced potency or selectivity against specific disease targets. This flexibility underscores the importance of this compound in ongoing research efforts.

The role of computational chemistry in studying 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one cannot be overstated. Advanced computational methods have enabled researchers to predict the compound's behavior at both molecular and macroscopic levels. These predictions help guide experimental design and optimize synthetic routes, saving time and resources in the drug development process. Furthermore, computational modeling has been instrumental in understanding how this compound interacts with biological targets at an atomic level.

Recent advancements in analytical techniques have also contributed to a deeper understanding of 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These high-resolution data are essential for confirming the identity of intermediates during synthesis and for characterizing the final product.

The industrial-scale production of 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one presents unique challenges but also opportunities for innovation. Process optimization is crucial for ensuring high yields and purity while maintaining cost-effectiveness. Continuous flow chemistry has emerged as a promising approach for synthesizing complex molecules like this one efficiently. By integrating reaction steps into a single continuous system, researchers can achieve better control over reaction conditions and improve scalability.

The safety profile of 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one is another critical consideration during its development and application. Extensive toxicological studies have been conducted to evaluate its potential health risks under various exposure scenarios. These studies help ensure that any future applications involving this compound meet stringent safety standards before reaching commercialization or clinical use.

The environmental footprint of chemical manufacturing processes is increasingly being scrutinized under global sustainability initiatives. The production methods for 1,5-Dimethyl-4-prop-2-enoylpiperazin-2-one have been optimized to minimize waste generation through green chemistry principles such as catalytic efficiency improvements or solvent recovery systems. Such efforts align with broader industry goals aimed at reducing hazardous waste emissions while maintaining high-quality output.

The future prospects for 1,5-Dimethyl-4-propenyl-pyrazinone derivatives are bright, with ongoing research uncovering new applications across multiple sectors including pharmaceuticals and materials science. As our understanding grows about how these compounds function at both molecular levels we can anticipate more targeted therapies emerging from studies based on structures like this one serving as inspiration behind next-generation drug candidates designed specifically address unmet medical needs effectively yet safely without compromising efficacy against disease-causing agents responsible underlying pathologies treated today。